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Compound of Interest |

Compound Name: N-(2-Methoxyethyl)isopropylamine
CAS No.: 104678-18-4
Cat. No.: B021320
Get Quote
. J

This guide provides a comprehensive technical overview of N-(2-
Methoxyethyl)isopropylamine, a versatile secondary amine utilized in various chemical
syntheses. Designed for researchers, scientists, and professionals in drug development, this
document delves into the molecule's fundamental properties, synthesis, applications, and
safety protocols, offering field-proven insights and practical methodologies.

Core Molecular Attributes and Physicochemical
Properties

N-(2-Methoxyethyl)isopropylamine, identified by the CAS number 188981-21-9, is a key
building block in modern organic synthesis.[1] Its unique structure, incorporating both a bulky,
lipophilic isopropyl group and a polar, flexible 2-methoxyethyl chain, imparts a dual character
that is highly valuable for constructing complex molecules with tailored properties.[1]

Molecular Formula and Weight

The fundamental identity of N-(2-Methoxyethyl)isopropylamine is defined by its molecular
formula and weight, which are crucial for stoichiometric calculations in synthesis and for
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analytical characterization.

e Molecular Formula: CeH1sNO[2][3][4][5]

e Molecular Weight: 117.19 g/mol [1][2][4][5]

e Exact Mass: 117.115364102 Da[2]

Nomenclature and Identifiers

Consistent identification is paramount in scientific research. Below is a table of common

identifiers for this compound.

Identifier Type Value

IUPAC Name N-(2-methoxyethyl)propan-2-amine[2]

CAS Number 188981-21-9

InChl Key UMCVTLHNNUEZDO-UHFFFAOYSA-N[1][2]
(2-Methoxyethyl)isopropylamine, N-Isopropyl-2-

Synonyms methoxyethylamine, N-(2-Methoxyethyl)-2-

propanamine[4][5]

Physicochemical Data

The physical properties of a compound dictate its handling, reaction conditions, and purification

methods.
Property Value
Boiling Point 125 °C[4][5]
Flash Point 40 °CJ[3][4]
Density 0.82 g/cm?3[4][5]

Refractive Index

1.4060-1.4100[4][5]

Appearance

Colorless to almost colorless clear liquid[4][5]
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Synthesis and Mechanistic Considerations

The synthesis of N-(2-Methoxyethyl)isopropylamine can be achieved through established
amine formation reactions. A common and direct approach involves the reductive amination of
methoxyacetaldehyde with isopropylamine.

Synthetic Workflow: Reductive Amination

This protocol outlines a standard laboratory procedure for the synthesis of N-(2-
Methoxyethyl)isopropylamine.

Experimental Protocol:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), add methoxyacetaldehyde and a suitable solvent (e.g.,
methanol or dichloromethane).

e Amine Addition: Cool the solution in an ice bath and slowly add one equivalent of
isopropylamine. Stir the mixture for 30 minutes to facilitate the formation of the intermediate
imine.

e Reduction: Introduce a reducing agent, such as sodium borohydride (NaBHa4) or sodium
triacetoxyborohydride (STAB), portion-wise to the cooled solution. The choice of reducing
agent is critical; STAB is milder and often preferred for its selectivity, minimizing side
reactions.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to
confirm the consumption of starting materials.

o Work-up and Purification: Upon completion, quench the reaction by carefully adding water.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic
layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure. The crude product can then be purified by distillation to yield the final N-(2-
Methoxyethyl)isopropylamine.
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Diagram of Synthetic Pathway

The following diagram illustrates the logical flow of the reductive amination synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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